Cas no 19438-60-9 (Hexahydro-4-methylphthalic anhydride)

• Product Name: Hexahydro-4-methylphthalic anhydride
• CAS No: 19438-60-9
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• MDL: MFCD00005927
• CID: 51313
• PubChem ID: 24848987
• Update Time: 2025-04-18

Hexahydro-4-methylphthalic anhydride Chemical and Physical Properties

Names and Identifiers

• 5-Methylhexahydroisobenzofuran-1,3-dione
• 4-Methyl-1,2-cyclohexanedicarboxylic anhydride
• MHHPA
• Methylaexahydrophthalic Anhydride
• Hexahydro-4-methylphthalic anhydride
• 4-Methylcyclohexane-1,2-dicarboxylic Anhydride
• 4-Methylhexahydrophthalic anhydride(4-MHHPA)
• 5-methyl-3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione
• hexahydro-5-methyl-1,3-Isobenzofurandione
• 1,3-Isobenzofurandione,hexahydro-5-methyl
• 1,3-Isobenzofurandione,hexahydromethyl
• 4-m
• 4-methyl-tetrahydrophthalic anhydride
• 5-Methyl hexahydro-1,3-isobenzofurandione
• 5-Methylhexahydrophthalic anhydride
• 5-methyl-tetrahydroisobenzofuran-1,3-dione
• Hexahydro-4-methylphthalic anhydride,mixture of cis and trans
• 4-MHHPA
• 4-Methylhexahydrophthalsureanhydrid
• HEXAHYDRO-3-METHYLPHTHALIC ANHYDRIDE
• hexahydro-5-methyl-3-isobenzofurandione
• 4-Methylhexahydrophthalic acid anhydride
• 5-Methylhexahydrophthalicanhydride
• 5-Methylhexahydro-1,3-isobenzofurandione
• 4-methylhexahydrophthalic anhydride
• 1,3-Isobenzofurandione, hexahydro-5-methyl-
• 1,3-Isobenzofurandione, hexahydromethyl-
• 4- methylhexahydrophthalic anhydride
• Methylhexahydrophthalic anhydride(MHHPA)
• 5-me
• W-107701
• AS-14774
• AKOS015917321
• 3-AMINO-2,3-DEOXY-D-ADENOSINE
• E70003
• Hexahydro-4-methylphthalic anhydride treated BSA
• NSC128883
• 19438-60-9
• AC-9645
• 1, hexahydro-5-methyl-
• A813731
• NSC-128883
• FKBMTBAXDISZGN-UHFFFAOYSA-N
• NS00009296
• 5-Methyl-hexahydro-isobenzofuran-1,3-dione
• CS-W017804
• SY013452
• AC-9644
• FT-0627008
• SCHEMBL105843
• PD164275
• M0567
• H11995
• MFCD00005927
• 5-methyl-3a,4,5,6,7,7a-hexahydroisobenzofuran-1,3-dione
• DTXSID8044333
• 1,3-ISOBENZOFURANDIONE,HEXAHYDROMETHYL-
• 4-methyl-1,2-cyclohexanedicarboxylic acid anhydride
• 4- Methylhexahydrophthalic anhydride(4-MHHPA);5-Methylhexahydroisobenzofuran-1,3-dione
• Hexahydro-4-methylphthalic anhydride pound not mixture of cis and trans
• DB-050509

• MDL： MFCD00005927
• Inchi： 1S/C9H12O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h5-7H,2-4H2,1H3
• InChI Key： FKBMTBAXDISZGN-UHFFFAOYSA-N
• SMILES： O1C(C2CCC(C)CC2C1=O)=O
• BRN： 145632

Computed Properties

• Exact Mass: 168.07900
• Monoisotopic Mass: 168.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Uncertain
• Density: 1.162 g/mL at 25 °C(lit.)
• Melting Point: -29 ºC
• Boiling Point: 120 ºC (1 mmHg)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.477(lit.)
• Water Partition Coefficient: React
• PSA: 43.37000
• LogP: 1.12220
• Sensitiveness: Moisture Sensitive
• Solubility: React with water

Hexahydro-4-methylphthalic anhydride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H317-H318-H334
• Warning Statement： P261-P280-P305 + P351 + P338-P342 + P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 41-42/43
• Safety Instruction： S22-S24-S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R41; R42/43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans